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Compound of Interest

Compound Name: 2-Aminomethylpyrazine

Cat. No.: B151696

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Aminomethylpyrazine, a key intermediate in the pharmaceutical industry. Adherence to these
guidelines is critical for ensuring a safe laboratory environment and minimizing the risk of
exposure. This document summarizes key quantitative data, outlines detailed experimental
protocols, and provides visual workflows for critical safety procedures.

Hazard Identification and Classification

2-Aminomethylpyrazine is classified as a hazardous chemical and requires careful handling.
It is a combustible liquid that is harmful if swallowed or in contact with skin, and it causes
severe skin burns and eye damage.

Globally Harmonized System (GHS) Classification

The GHS classification for 2-Aminomethylpyrazine is summarized in the table below.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage
Serious Eye Damage/Eye H314: Causes severe skin
o Category 1
Irritation burns and eye damage
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 L
(Single Exposure) irritation
Flammable Liquids Category 4 H227: Combustible liquid

The GHS pictograms associated with these hazards are:

GHS Hazard Pictograms

Click to download full resolution via product page

GHS Pictograms for 2-Aminomethylpyrazine.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Aminomethylpyrazine is provided
below for easy reference.
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Property Value

Molecular Formula C6HBN2

Molecular Weight 108.14 g/mol

Appearance Light yellow liquid

Odor No information available
Boiling Point 82-85°C/179.6 - 185 °F
Melting Point -20°C /-4 °F

Flash Point 90 °C /194 °F

Density 1.040 g/cm3

Vapor Pressure

ca. 0.1 mbar @ 20 °C

Water Solubility

Soluble

pH

11-12

Toxicological Information

The toxicological properties of 2-Aminomethylpyrazine have not been fully investigated.

However, available data indicates that it is harmful and can cause severe tissue damage.

Toxicity Data Value

Species Route

LD50 340 mg/kg

Mouse Intravenous

Symptoms of Overexposure: Overexposure may cause a burning sensation, cough, wheezing,

laryngitis, shortness of breath, headache, nausea, and vomiting. The material is extremely

destructive to the tissue of the mucous membranes and upper respiratory tract, eyes, and skin.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Aminomethylpyrazine to prevent

any contact.
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PPE Specifications

Eye/Face Protection Chemical safety goggles and a face shield.

Chemical-resistant gloves (e.g., nitrile,

Skin Protection
neoprene), lab coat, and apron.

Use in a well-ventilated area or with a fume
Respiratory Protection hood. If exposure limits are exceeded, use a

NIOSH-approved respirator.

Footwear Closed-toe shoes.

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory for the safe handling and storage of 2-
Aminomethylpyrazine.

General Handling Protocol
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Workflow for the safe handling of 2-Aminomethylpyrazine.
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» Review Documentation: Before beginning any work, thoroughly review the Safety Data
Sheet (SDS) and relevant Standard Operating Procedures (SOPS).

» Ensure Proper Ventilation: Always handle 2-Aminomethylpyrazine in a well-ventilated area,
preferably within a certified chemical fume hood.

e Don Personal Protective Equipment (PPE): Wear all required PPE as specified in Section 4.

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.

e Avoid Incompatibles: Keep away from strong oxidizing agents and strong acids.
e No Eating or Drinking: Do not eat, drink, or smoke in the laboratory area.

o Container Handling: Keep the container tightly closed when not in use.

Storage Protocol

o Storage Location: Store in a cool, dry, and well-ventilated area away from incompatible
materials.

o Container Integrity: Keep containers tightly closed and in their original packaging.

e Secure Storage: Store in a locked cabinet or other secure location.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving 2-
Aminomethylpyrazine.

First Aid Measures

The following diagram outlines the decision-making process for first aid in case of exposure.
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First aid decision tree for 2-Aminomethylpyrazine exposure.

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If feeling unwell, call a POISON CENTER or doctor.

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water/shower. Immediately call a POISON CENTER or doctor. Wash contaminated clothing
before reuse.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so; continue rinsing. Immediately call a POISON CENTER or doctor.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Toxic vapors, including nitrogen oxides, carbon monoxide, and cyanide,
may be released during thermal decomposition. Vapors are heavier than air and may travel a
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considerable distance to a source of ignition and flash back.

» Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

e Minor Spills:
o Wear appropriate PPE.
o Shut off all possible sources of ignition.
o Absorb the spill with inert material (e.g., sand, earth, vermiculite).
o Collect the absorbed material into a labeled container for disposal.
o Decontaminate the spill area and all equipment used.

e Major Spills:

o Evacuate the area and move upwind.

[¢]

Alert emergency responders.

[¢]

Wear full protective clothing and SCBA.

[e]

Contain the spill and prevent it from entering drains or waterways.

o

Follow the cleanup procedure for minor spills.

[¢]

Inform authorities if there is any contamination of public sewers or water bodies.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations. Do not dispose of waste with other chemicals.
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This guide is intended to provide comprehensive safety information for trained professionals.
Always consult the most recent Safety Data Sheet from your supplier before use.

 To cite this document: BenchChem. [2-Aminomethylpyrazine: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151696#safety-and-handling-precautions-for-2-
aminomethylpyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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